N-(4-bromo-2,6-dimethyl-phenyl)-2-cyclopentyl-acetamide

• CAS No.: 864539-90-2
• Molecular Formula: C15H20BrNO
• Molecular Weight: 310.23 g/mol
• IUPAC Name: N-(4-bromo-2,6-dimethylphenyl)-2-cyclopentylacetamide
• InChI: InChI=1S/C15H20BrNO/c1-10-7-13(16)8-11(2)15(10)17-14(18)9-12-5-3-4-6-12/h7-8,12H,3-6,9H2,1-2H3,(H,17,18)
• InChI Key: GLBDFDMKCASXQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=O)CC2CCCC2)C)Br

Description

N-(4-bromo-2,6-dimethyl-phenyl)-2-cyclopentyl-acetamide is a useful research compound. Its molecular formula is C15H20BrNO and its molecular weight is 310.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Bromo-2,6-dimethylaniline (5.92 g) and cyclopentylacetyl chloride (4.87 mL) were dissolved in acetonitrile (26 mL) and heated to 150° C. for 10 minutes in a sealed microwave process vial. The reaction was cooled to 0° C., the product filtered off and washed with cold acetonitrile (50 mL) affording 8.43 g (92% yield) of the title compound as a brown solid. The crude product was used without further purification. LC-MS (m/z) 312 (MH+); tR=3.10, (UV, ELSD) 89%, 99%. 1H NMR (500 MHz, CDCl3): 1.22 (m, 2H), 1.52 (m, 2H), 1.63 (m, 2H), 1.77 (m, 2H), 2.06 (s, 6H), 2.31 (m, 1H), 2.64 (d, 2H), 7.15 (s, 2H), 9.98 (b, 1H).

Synthesis routes and methods II

Procedure details

4-Bromo-2,6-dimethyl-aniline (4.3 g) and cyclopentylacetyl chloride (3.46 g) were mixed in acetonitrile (50 mL) and tetrahydrofuran (20 mL) and the reaction mixture was heated to reflux for 1 hour. Potassium carbonate (4.5 g) was added and the reaction mixture was refluxed for 1 hour and then poured onto crushed ice and saturated aqueous potassium carbonate (50 mL). The product was collected by filtration and washed with water (100 mL) to furnish 6.6 g (100% yield) of the title compound as a solid. LC-MS (m/z) 311 (MH+); tR=3.07, (UV, ELSD) 100%, 100%. 1H NMR (500 MHz, DMSO-d6): 1.21 (m, 2H), 1.52 (m, 2H), 1.61 (m, 2H), 1.77 (m, 2H), 2.11 (s, 6H), 2.25 (m, 1H), 2.31 (d, 2H), 7.27 (s, 2H), 9.23 (s, 1H).